5-(1-(2-Chloro-6-fluorobenzyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl]-3-thiophen-2-yl-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C16H13ClFN3OS.C2H2O4/c17-12-3-1-4-13(18)11(12)9-21-7-10(8-21)16-19-15(20-22-16)14-5-2-6-23-14;3-1(4)2(5)6/h1-6,10H,7-9H2;(H,3,4)(H,5,6)
• InChI Key: ANYFMDHVLDXBEM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=C(C=CC=C2Cl)F)C3=NC(=NO3)C4=CC=CS4.C(=O)(C(=O)O)O
• Molecular Formula: C18H15ClFN3O5S
• Molecular Weight: 439.8 g/mol
• CAS No.: 1351649-69-8

Description

5-(1-(2-Chloro-6-fluorobenzyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C18H15ClFN3O5S and its molecular weight is 439.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Several studies focus on the synthesis of azetidine and oxadiazole derivatives, highlighting their potential in pharmacological applications. For instance, compounds with azetidinone and oxadiazole moieties have been evaluated for their anti-inflammatory, analgesic, CNS depressant, and skeletal muscle relaxant activities (Gurupadayya et al., 2008). Moreover, these compounds have been explored for their anticonvulsant effects, suggesting their utility in addressing neurological disorders (Zarghi et al., 2008).

Antimicrobial and Antioxidant Activities

Research has also delved into the antimicrobial and antioxidant properties of oxadiazole derivatives. For instance, certain derivatives have shown significant α-glucosidase inhibitory, antimicrobial, and antioxidant activities, which could be beneficial in treating diabetes and infections (Menteşe et al., 2015). Additionally, novel azetidinone compounds have been synthesized and evaluated for their antimicrobial activities, underscoring the versatility of these compounds in fighting bacterial and fungal infections (Prajapati & Thakur, 2014).

Synthesis Techniques and Environmental Considerations

Innovative synthesis techniques, such as microwave solvent-free methods, have been applied to create antimicrobial compounds efficiently, highlighting the focus on environmental sustainability within this research domain (Patel & Desai, 2005). These advancements not only provide a pathway for the development of new pharmaceuticals but also emphasize the importance of green chemistry in medicinal chemistry research.